Cas no 1781159-32-7 (2-Bromo-7-chloroquinazoline)
2-Bromo-7-chloroquinazoline structure
Product Name:2-Bromo-7-chloroquinazoline
CAS No:1781159-32-7
MF:C8H4BrClN2
MW:243.487759590149
CID:6628384
PubChem ID:105504589
Update Time:2024-01-12
2-Bromo-7-chloroquinazoline Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-7-chloroquinazoline
- Quinazoline, 2-bromo-7-chloro-
- SCHEMBL18791330
- 1781159-32-7
-
- Inchi: 1S/C8H4BrClN2/c9-8-11-4-5-1-2-6(10)3-7(5)12-8/h1-4H
- InChI Key: GSYLBDCQNYKSEW-UHFFFAOYSA-N
- SMILES: N1=C2C(C=CC(Cl)=C2)=CN=C1Br
Computed Properties
- Exact Mass: 241.92464g/mol
- Monoisotopic Mass: 241.92464g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 25.8Ų
Experimental Properties
- Density: 1.762±0.06 g/cm3(Predicted)
- Boiling Point: 385.1±34.0 °C(Predicted)
- pka: -0.54±0.30(Predicted)
2-Bromo-7-chloroquinazoline Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Yanyun Wang,Huijun Ma,Galong Li,Fei Gao,Mingli Peng,Hai Ming Fan Nanoscale Horiz., 2019,4, 1450-1459
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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